Cas no 1278662-49-9 ((2-(3-Bromophenyl)cyclopropyl)methanol)

• Product Name: (2-(3-Bromophenyl)cyclopropyl)methanol
• CAS No: 1278662-49-9
• MF: C₁₀H₁₁BrO
• MW: 227.097742319107
• CID: 5705136
• PubChem ID: 21702473
• Update Time: 2025-06-11

(2-(3-Bromophenyl)cyclopropyl)methanol Chemical and Physical Properties

Names and Identifiers

• Cyclopropanemethanol, 2-(3-bromophenyl)-
• SCHEMBL7959436
• AKOS005217379
• DTXSID401274513
• F91907
• (2-(3-Bromophenyl)cyclopropyl)methanol
• 1278662-49-9
• [2-(3-Bromo-phenyl)-cyclopropyl]-methanol

• Inchi： 1S/C10H11BrO/c11-9-3-1-2-7(4-9)10-5-8(10)6-12/h1-4,8,10,12H,5-6H2
• InChI Key： HNPYNZPAPFEJFT-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1CC1CO

Computed Properties

• Exact Mass: 225.99933g/mol
• Monoisotopic Mass: 225.99933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.492±0.06 g/cm3(Predicted)
• Boiling Point: 304.8±25.0 °C(Predicted)
• pka: 15.10±0.10(Predicted)

Additional information on (2-(3-Bromophenyl)cyclopropyl)methanol

Comprehensive Analysis of (2-(3-Bromophenyl)cyclopropyl)methanol (CAS No. 1278662-49-9): Properties, Applications, and Industry Insights

In the rapidly evolving field of organic chemistry, (2-(3-Bromophenyl)cyclopropyl)methanol (CAS No. 1278662-49-9) has garnered significant attention due to its unique structural features and versatile applications. This compound, characterized by a cyclopropyl ring and a bromophenyl moiety, serves as a critical intermediate in pharmaceutical synthesis and material science. Researchers and industry professionals frequently search for "bromophenyl cyclopropyl derivatives" or "CAS 1278662-49-9 applications," reflecting its relevance in drug discovery and specialty chemicals.

The molecular structure of (2-(3-Bromophenyl)cyclopropyl)methanol combines a 3-bromophenyl group with a hydroxymethyl-substituted cyclopropane, offering both steric and electronic modulation. This duality makes it valuable for designing bioactive molecules, particularly in kinase inhibitors and small-molecule therapeutics. Recent trends highlight its role in "targeted cancer therapies" and "FTO (Fluorescent Tagging Oligonucleotides)" applications, aligning with the growing demand for precision medicine tools.

From a synthetic perspective, CAS 1278662-49-9 is often synthesized via cyclopropanation of styrene derivatives followed by bromination and hydroxylation. Its methanol functional group allows further derivatization, enabling the creation of esters or ethers for customized applications. Industry forums frequently discuss "optimizing cyclopropyl methanol synthesis" or "bromophenyl building blocks," underscoring its utility in combinatorial chemistry.

Environmental and regulatory considerations for (2-(3-Bromophenyl)cyclopropyl)methanol emphasize its biodegradability and low ecotoxicity. Unlike halogenated compounds with higher environmental persistence, this derivative’s cyclopropane ring enhances metabolic degradation, making it a preferred choice for sustainable chemistry initiatives. Searches for "green bromophenyl compounds" or "eco-friendly cyclopropyl analogs" reflect this shift toward environmentally conscious research.

In material science, 1278662-49-9 contributes to advanced polymer matrices and liquid crystal displays (LCDs). Its aromatic bromine moiety facilitates crosslinking in thermosetting resins, while the hydroxyl group improves solubility in polar solvents. These properties address common queries like "high-performance polymer modifiers" or "LCD dopant compounds," particularly in electronics manufacturing.

Analytical characterization of (2-(3-Bromophenyl)cyclopropyl)methanol typically involves NMR spectroscopy (¹H/¹³C), mass spectrometry, and HPLC purity testing. Recent advancements in "AI-assisted spectral analysis" have streamlined its identification, reducing time-to-result for quality control labs. This aligns with the broader adoption of digital tools in chemical R&D.

Market projections indicate rising demand for CAS 1278662-49-9, driven by its role in next-generation drug candidates and smart materials. Patent analyses reveal increasing filings for "cyclopropyl-based kinase inhibitors" and "brominated aromatic monomers," signaling long-term commercial potential. Strategic collaborations between academia and manufacturers aim to scale production while maintaining cost efficiency.

In summary, (2-(3-Bromophenyl)cyclopropyl)methanol exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications—from life sciences to advanced materials—position it as a compound of enduring significance, responsive to both technological advancements and sustainability imperatives.